Cas no 2172207-89-3 (1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-4-carboxylic acid)

• Product Name: 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-4-carboxylic acid
• CAS No: 2172207-89-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6022062
• PubChem ID: 165809361
• Update Time: 2025-06-11

1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-4-carboxylic acid
• EN300-1511173
• 1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-2-methylpiperidine-4-carboxylic acid
• 2172207-89-3

• Inchi： 1S/C28H34N2O5/c1-3-8-20(26(31)30-14-13-19(27(32)33)15-18(30)2)16-29-28(34)35-17-25-23-11-6-4-9-21(23)22-10-5-7-12-24(22)25/h4-7,9-12,18-20,25H,3,8,13-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： HLDJPRHMFMVAHI-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CCC)N1CCC(C(=O)O)CC1C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-4-carboxylic acid

Comprehensive Overview of 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-4-carboxylic acid (CAS No. 2172207-89-3)

In the realm of organic chemistry and pharmaceutical research, 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-4-carboxylic acid (CAS No. 2172207-89-3) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a piperidine-4-carboxylic acid backbone, is widely utilized in peptide synthesis and drug discovery. Its unique properties make it a valuable building block for researchers focusing on bioactive molecules and medicinal chemistry.

The compound’s Fmoc-protected amino acid moiety is particularly noteworthy, as it aligns with current trends in solid-phase peptide synthesis (SPPS). With the growing demand for peptide-based therapeutics—driven by their applications in oncology, metabolic disorders, and neurodegenerative diseases—this compound has garnered attention for its role in facilitating efficient and high-yield peptide assembly. Researchers are increasingly exploring its potential in drug design, especially for targets requiring conformational stability and enhanced bioavailability.

Another area of interest is the compound’s 2-methylpiperidine-4-carboxylic acid fragment, which contributes to its chirality and stereochemical diversity. These features are critical in the development of small-molecule inhibitors and GPCR-targeted drugs, topics frequently searched in academic and industrial databases. The integration of such scaffolds into pharmacophores is a hot topic, as evidenced by recent publications and patent filings.

From a synthetic perspective, the compound’s CAS No. 2172207-89-3 serves as a key identifier for procurement and regulatory compliance. Laboratories specializing in custom peptide synthesis or high-throughput screening often prioritize this molecule due to its reliability in N-terminal protection strategies. Moreover, its compatibility with automated synthesizers aligns with the industry’s shift toward AI-driven drug discovery and machine learning-assisted chemistry—a trend dominating scientific discourse.

Environmental and safety considerations are also integral to its application. Unlike hazardous reagents, this compound is favored for its low toxicity profile and ease of handling, making it suitable for green chemistry initiatives. This aspect resonates with the increasing focus on sustainable laboratory practices, a frequently searched topic among chemists and policymakers.

In summary, 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-2-methylpiperidine-4-carboxylic acid represents a versatile tool in modern chemistry. Its relevance to peptide therapeutics, drug development, and sustainable synthesis ensures its continued prominence in research. As the scientific community advances toward precision medicine and next-generation biologics, this compound is poised to play a pivotal role in shaping future innovations.